4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide
Overview
Description
4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide, also known as MNBS, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used as antibacterial and antifungal agents. However, MNBS has been found to exhibit unique properties that make it a promising candidate for various scientific research applications.
Mechanism of Action
The mechanism of action of 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide is not fully understood. However, it has been proposed that 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide may exert its anticancer activity by inducing apoptosis, a process by which cancer cells undergo programmed cell death. 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide may also inhibit the growth of cancer cells by interfering with various signaling pathways involved in cell proliferation and survival.
Biochemical and Physiological Effects:
4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has also been found to exhibit antibacterial and antifungal activity by inhibiting the growth of various bacterial and fungal strains. Additionally, 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has been shown to exhibit anti-inflammatory and analgesic properties, which may be attributed to its ability to inhibit the production of various pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has several advantages as a research tool. It is a relatively simple compound to synthesize and purify, making it readily available for research purposes. 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide also exhibits potent anticancer and antimicrobial activity, making it a promising candidate for various scientific research applications. However, 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide also has some limitations. It has been shown to exhibit cytotoxicity towards normal cells at high concentrations, which may limit its potential as a therapeutic agent. Additionally, the mechanism of action of 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide is not fully understood, which may hinder its further development as a therapeutic agent.
Future Directions
There are several future directions for research on 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide. One potential direction is to further elucidate the mechanism of action of 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide, which may provide insights into its therapeutic potential. Another direction is to explore the potential of 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide as a combination therapy with other anticancer or antimicrobial agents. Additionally, the development of 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide derivatives with improved pharmacological properties may enhance its potential as a therapeutic agent. Overall, 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide is a promising compound with potential applications in various scientific research fields.
Synthesis Methods
4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the preparation of 2-methyl-3-nitroaniline, which is then converted into the corresponding sulfonamide derivative by reacting it with methoxybenzenesulfonyl chloride. The final product, 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide, is obtained by purifying the sulfonamide derivative using various techniques such as recrystallization and chromatography.
Scientific Research Applications
4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity by inhibiting the growth of various cancer cell lines. 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has also been shown to have antibacterial and antifungal activity, making it a potential candidate for the treatment of infectious diseases. Additionally, 4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide has been found to exhibit anti-inflammatory and analgesic properties, which may have implications for the treatment of various inflammatory conditions.
properties
IUPAC Name |
4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O5S/c1-10-13(4-3-5-14(10)16(17)18)15-22(19,20)12-8-6-11(21-2)7-9-12/h3-9,15H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JARPGGVAOKWKES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])NS(=O)(=O)C2=CC=C(C=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501210920 |
Source
|
| Record name | 4-Methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501210920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide | |
CAS RN |
349085-56-9 |
Source
|
| Record name | 4-Methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=349085-56-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methoxy-N-(2-methyl-3-nitrophenyl)benzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501210920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(1-benzyl-1H-imidazol-2-yl)methyl]-2-(2,4-difluorophenoxy)-N-methylacetamide](/img/structure/B5672482.png)
![{3-(2-methoxyethyl)-1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanol](/img/structure/B5672498.png)
![4-{5-[1-(methoxymethyl)cyclobutyl]-1-propyl-1H-1,2,4-triazol-3-yl}pyridine](/img/structure/B5672506.png)
![5-[1-(2-fluorophenyl)cyclopropyl]-3-(2-methoxyethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole](/img/structure/B5672519.png)
![3-methyl-N-({4-[(methylsulfonyl)amino]phenyl}sulfonyl)butanamide](/img/structure/B5672525.png)
![6-benzyl-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one](/img/structure/B5672557.png)
![2-[4-(2,4-dichlorobenzyl)-1-piperazinyl]pyrimidine](/img/structure/B5672567.png)
![rel-(3aR,6aR)-2-benzyl-N-[3-(3,5-dimethyl-4-isoxazolyl)propyl]hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxamide dihydrochloride](/img/structure/B5672575.png)
![2-({[3-cyclopropyl-1-(4-fluorobenzyl)-1H-1,2,4-triazol-5-yl]methyl}thio)pyrimidine](/img/structure/B5672579.png)